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Compound of Interest

Compound Name: 1,3-Dibromocyclohexane

Cat. No.: B3263359

Physical Properties of 1,3-Dibromocyclohexane:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1,3-
dibromocyclohexane, specifically its boiling point and density. The information is compiled
from various sources to offer a detailed resource for laboratory and research applications.

Summary of Physical Properties

The physical properties of 1,3-dibromocyclohexane are crucial for its handling, application in
synthesis, and for purification processes. While experimental data is limited, the following table
summarizes the available information, including predicted and experimental values.

Physical Property Value Data Type
N _ 224.6 + 23.0 °C (at 760 _
Boiling Point Predicted
mmHg)
Density 1.8+0.1 g/lcm3 Predicted

Experimental Protocols
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Standardized methods are employed to determine the boiling point and density of liquid
chemical compounds like 1,3-dibromocyclohexane. The following sections detail the
principles behind these experimental procedures.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For halogenated hydrocarbons, several methods can be employed, with distillation
being a common and accurate technique.

Standard Test Method for Distillation of Organic Compounds (based on ASTM D1078)
This method determines the distillation range of volatile organic liquids.

Apparatus:

« Distillation flask

» Condenser

o Adapter

o Graduated cylinder for receiving the distillate

» Calibrated thermometer

¢ Heating mantle or oil bath

Procedure:

o A measured volume of the 1,3-dibromocyclohexane sample is placed in the distillation flask
along with boiling chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor that distills.

o The flask is heated, and the temperature is recorded when the first drop of condensate falls
from the condenser into the receiving cylinder (initial boiling point).
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e Heating is continued at a regulated rate, and the temperature is recorded at various
percentages of the distilled volume.

e The barometric pressure is recorded and, if necessary, the observed boiling point is
corrected to standard pressure (760 mmHg).

A micro method for boiling point determination can also be utilized when only a small amount of
the substance is available. This involves heating a small sample in a capillary tube and
observing the temperature at which a continuous stream of bubbles emerges and then ceases
upon cooling.

Determination of Density

Density is the mass per unit volume of a substance. For liquids like 1,3-dibromocyclohexane,
a pycnometer or a hydrometer can be used for accurate measurement.

Standard Test Method for Density and Specific Gravity of Liquids by Bingham Pycnometer
(based on ASTM D1217, relevant principles applicable from ASTM D2111 for Halogenated
Organic Solvents)

This method provides a precise measurement of the density of liquids.

Apparatus:

Bingham pycnometer (a U-shaped glass tube with a capillary arm)

Constant-temperature bath

Analytical balance

Thermometer

Procedure:

e The pycnometer is thoroughly cleaned, dried, and weighed.

e The pycnometer is then filled with the 1,3-dibromocyclohexane sample, taking care to
avoid air bubbles.
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» The filled pycnometer is placed in a constant-temperature bath until it reaches thermal
equilibrium.

e The volume of the liquid in the pycnometer is adjusted to a specific mark on the capillary
arm.

e The pycnometer is removed from the bath, cleaned on the outside, and weighed again.

e The density is calculated by dividing the mass of the liquid by the calibrated volume of the
pycnometer.

Experimental Workflow

The logical progression for the experimental determination of the physical properties of 1,3-
dibromocyclohexane can be visualized as a workflow.
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Workflow for Determining Physical Properties of 1,3-Dibromocyclohexane

Sample Preparation

Obtain 1,3-Dibromocyclohexane Sample

:

Ensure Sample Purity (e.g., via GC-MS)

Boiling Point Deterw \D@iity Determination

Select Method (e.qg., Distillation) Select Method (e.g., Pycnometer)

: :
Apparatus Setup Calibrate Pycnometer
: :
Perform Measurement Measure Mass of Sample

: :

Record Boiling Point & Pressure Calculate Density
}

Correct to Standard Pressure Final Density

Final Boiling Point
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 To cite this document: BenchChem. [Physical properties of 1,3-Dibromocyclohexane (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3263359#physical-properties-of-1-3-
dibromocyclohexane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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